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Compound of Interest

Compound Name: Tetradecyl methane sulfonate

Cat. No.: B3044311 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific toxicological data for tetradecyl methanesulfonate (CAS 6222-16-8) is not

readily available in public literature. This guide is based on the chemical properties of this

compound and toxicological data from structurally related short-chain alkyl methanesulfonates,

such as methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS). These related

compounds are known to be potent mutagens and carcinogens. Therefore, tetradecyl

methanesulfonate should be handled with extreme caution as a potentially hazardous

substance.

Chemical Identification and Physical Properties
This section summarizes the known physical and chemical properties of tetradecyl

methanesulfonate.
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Property Value

Chemical Name Tetradecyl methanesulfonate

Synonyms

1-Tetradecanol, methanesulfonate;

Methanesulfonic acid, tetradecyl ester;

Tetradecyl mesylate[1]

CAS Number 6222-16-8[1]

Molecular Formula C15H32O3S[1]

Molecular Weight 292.48 g/mol [1]

Physical State Solid[1]

Boiling Point 399.7°C at 760 mmHg[2]

Purity >99% (typical)[1]

Storage Freezer (-20°C)[1][3]

Hazard Identification and Toxicological Profile
While specific toxicological data for tetradecyl methanesulfonate are unavailable, the primary

toxicological concern for alkyl methanesulfonates is their activity as alkylating agents. The

methanesulfonate group is an excellent leaving group, facilitating the transfer of the alkyl group

to nucleophilic sites on biological macromolecules, including DNA.[4]

Short-chain alkyl methanesulfonates are recognized as DNA-reactive genotoxins and potential

carcinogens.[4] It is prudent to assume that tetradecyl methanesulfonate may possess similar

hazardous properties.

Summary of Potential Hazards
Based on data for related compounds like methyl methanesulfonate (MMS), potential hazards

include:

Mutagenicity: Likely to be mutagenic by causing DNA alkylation.[5]
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Carcinogenicity: Potentially carcinogenic to humans. MMS is reasonably anticipated to be a

human carcinogen.[5]

Skin and Eye Irritation: May cause skin and eye irritation upon contact.

Respiratory Tract Irritation: Inhalation of dust or aerosols may irritate the respiratory system.

Toxicological Data for Structurally Related Alkyl
Methanesulfonates
The following table summarizes the known hazards of short-chain alkyl methanesulfonates to

illustrate the potential risks.

Compound CAS Number Key Hazards

Methyl Methanesulfonate

(MMS)
66-27-3

Genotoxic, Carcinogenic,

Mutagenic, Apoptosis

Inducer[5]

Ethyl Methanesulfonate (EMS) 62-50-0
Genotoxic, Carcinogenic,

Mutagenic[4]

Handling and Storage Precautions
Given the potential for high toxicity, stringent safety measures should be implemented when

handling tetradecyl methanesulfonate.

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory to prevent skin, eye, and respiratory exposure.
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Protection Type Recommended Equipment

Eye/Face Protection Chemical safety goggles and a face shield.

Skin Protection

Chemical-resistant gloves (e.g., nitrile or

neoprene), a lab coat, and additional protective

clothing as needed to prevent skin contact.

Respiratory Protection

Use in a well-ventilated area, preferably within a

chemical fume hood. If there is a risk of aerosol

generation and a fume hood is not available, a

NIOSH-approved respirator with an appropriate

cartridge should be used.

Safe Handling Practices
Work in a designated area, such as a chemical fume hood, to minimize exposure.

Avoid the formation of dust and aerosols.[6]

Use non-sparking tools and prevent electrostatic discharge.[6]

Do not eat, drink, or smoke in the work area.

Wash hands thoroughly after handling.

Prepare a spill kit and have it readily available.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

Recommended storage is in a freezer at -20°C.[1][3]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[7]

Emergency Procedures
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First-Aid Measures
Exposure Route First-Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[6]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Seek medical attention.[6]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6]

Accidental Release Measures
Evacuate personnel from the area.

Wear appropriate PPE, including respiratory protection.

Avoid breathing dust or vapors.

Prevent the substance from entering drains.[6]

Carefully sweep up or scoop up the spilled material and place it in a suitable, closed

container for disposal.[6]

Fire-Fighting Measures
Use a dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a fire.[6]
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Wear self-contained breathing apparatus (SCBA) and full protective gear.[7]

Hazardous decomposition products may include carbon oxides and sulfur oxides.[7]

Experimental Protocols: Assessing Mutagenicity
As specific experimental data for tetradecyl methanesulfonate is lacking, this section provides a

generalized protocol for a standard mutagenicity assay that would be appropriate for its

evaluation.

Bacterial Reverse Mutation Assay (Ames Test)
The Ames test is a widely used method to assess the mutagenic potential of a chemical. It

utilizes several strains of Salmonella typhimurium with mutations in the genes involved in

histidine synthesis. These bacteria cannot grow in a histidine-deficient medium unless a

reverse mutation (reversion) occurs.

Methodology:

Strain Selection: Choose appropriate Salmonella typhimurium strains (e.g., TA98, TA100,

TA1535, TA1537) to detect different types of mutations.

Metabolic Activation: Conduct the assay with and without a mammalian metabolic activation

system (e.g., S9 fraction from rat liver) to assess the mutagenicity of the parent compound

and its metabolites.

Dose-Response: Prepare a series of concentrations of tetradecyl methanesulfonate in a

suitable solvent.

Exposure:

In the plate incorporation method, the test substance, bacterial culture, and S9 mix (if

used) are combined in molten top agar and poured onto a minimal glucose agar plate.

In the pre-incubation method, the test substance, bacterial culture, and S9 mix are

incubated together before being mixed with the top agar and plated.

Incubation: Incubate the plates at 37°C for 48-72 hours.
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Scoring: Count the number of revertant colonies on each plate.

Data Analysis: A substance is considered mutagenic if it produces a dose-dependent

increase in the number of revertant colonies compared to the negative control.

Visualized Workflows and Mechanisms
Risk Assessment and Handling Workflow
The following diagram outlines a logical workflow for the risk assessment and handling of a

chemical with limited safety data, such as tetradecyl methanesulfonate.
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Risk Assessment

Handling Protocol

Identify Compound:
Tetradecyl Methanesulfonate

Search for Specific
Safety and Toxicity Data

Specific Data Available?

Assess Structurally
Related Compounds

(e.g., MMS, EMS)

No

Develop Standard
Operating Procedure (SOP)

Yes

Assume High Hazard Potential:
Mutagen, Carcinogen, Irritant

Select Appropriate PPE:
Gloves, Goggles, Face Shield,

Lab Coat, Respirator

Implement Engineering Controls:
Chemical Fume Hood

Prepare for Emergencies:
Spill Kit, First Aid

Conduct Work Following SOP

Dispose of Waste According
to Hazardous Waste Protocols

Click to download full resolution via product page

Caption: Risk assessment and handling workflow for chemicals with limited safety data.

General Mechanism of DNA Alkylation
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This diagram illustrates the general mechanism by which an alkyl methanesulfonate can act as

a DNA alkylating agent.

Caption: General mechanism of DNA alkylation by an alkyl methanesulfonate.

Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations. Treat

tetradecyl methanesulfonate and any contaminated materials as hazardous waste. Consult

with your institution's environmental health and safety department for specific disposal

guidelines.

Conclusion
Due to the absence of specific toxicological data, tetradecyl methanesulfonate must be treated

as a potentially hazardous substance. The known genotoxic and carcinogenic properties of

related short-chain alkyl methanesulfonates warrant the implementation of stringent safety

protocols, including the use of appropriate personal protective equipment and engineering

controls. Researchers and drug development professionals should exercise extreme caution

and adhere to the principle of "as low as reasonably achievable" (ALARA) for exposure until

more definitive safety data becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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